Basic Yellow 87
Basic Yellow 87
Brand Name:
Vulcanchem
CAS No.:
116844-55-4
VCID:
VC0040848
InChI:
InChI=1S/C14H16N3.CH4O4S/c1-16-10-8-13(9-11-16)12-15-17(2)14-6-4-3-5-7-14;1-5-6(2,3)4/h3-12H,1-2H3;1H3,(H,2,3,4)/q+1;/p-1
SMILES:
Molecular Formula:
C14H16N3.CH3O4S
C15H19N3O4S
C15H19N3O4S
Molecular Weight:
337.4 g/mol
Basic Yellow 87
CAS No.: 116844-55-4
Cat. No.: VC0040848
Molecular Formula: C14H16N3.CH3O4S
C15H19N3O4S
Molecular Weight: 337.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116844-55-4 |
|---|---|
| Molecular Formula | C14H16N3.CH3O4S C15H19N3O4S |
| Molecular Weight | 337.4 g/mol |
| IUPAC Name | N-methyl-N-[(E)-(1-methylpyridin-1-ium-4-yl)methylideneamino]aniline;methyl sulfate |
| Standard InChI | InChI=1S/C14H16N3.CH4O4S/c1-16-10-8-13(9-11-16)12-15-17(2)14-6-4-3-5-7-14;1-5-6(2,3)4/h3-12H,1-2H3;1H3,(H,2,3,4)/q+1;/p-1 |
| Standard InChI Key | LLLILZLFKGJCCV-UHFFFAOYSA-M |
| Isomeric SMILES | C[N+]1=CC=C(C=C1)/C=N/N(C)C2=CC=CC=C2.COS(=O)(=O)[O-] |
| Canonical SMILES | C[N+]1=CC=C(C=C1)C=NN(C)C2=CC=CC=C2.COS(=O)(=O)[O-] |
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